Cas no 13948-37-3 (2-benzyl-1,3-thiazole)

• Product Name: 2-benzyl-1,3-thiazole
• CAS No: 13948-37-3
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 3022224
• PubChem ID: 21183829
• Update Time: 2025-06-11

2-benzyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylmethyl)thiazole
• 2-benzyl-1,3-thiazole

• Inchi： InChI=1S/C10H9NS/c1-2-4-9(5-3-1)8-10-11-6-7-12-10/h1-7H,8H2
• InChI Key： ABCSPNANFXDHDU-UHFFFAOYSA-N
• SMILES： c2cc(Cc1nccs1)ccc2

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Boiling Point: 289.9±0.0 °C at 760 mmHg
• Flash Point: 132.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-benzyl-1,3-thiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-benzyl-1,3-thiazole

2-Benzyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 13948-37-3, commonly referred to as 2-benzyl-1,3-thiazole, is an intriguing organic compound that has garnered significant attention in various scientific and industrial domains. This molecule belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The 2-benzyl substituent in its structure adds unique electronic and steric properties, making it a versatile building block for advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-benzyl-1,3-thiazole in drug discovery. Researchers have explored its ability to act as a scaffold for bioactive molecules due to its sulfur-containing heterocyclic ring, which often exhibits favorable pharmacokinetic properties. For instance, a 2022 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-benzyl-1,3-thiazole exhibit potent anti-inflammatory activity by targeting specific cytokines involved in chronic inflammatory diseases. This finding underscores the compound's potential in developing novel therapeutic agents.

In addition to its pharmacological applications, 2-benzyl-1,3-thiazole has found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of metal-organic frameworks (MOFs). A 2023 paper in *Advanced Materials* reported that incorporating 2-benzyl-1,3-thiazole into MOFs significantly enhances their gas adsorption capabilities, particularly for gases like CO₂ and CH₄. This advancement opens new avenues for environmental remediation and energy storage technologies.

The synthesis of 2-benzyl-1,3-thiazole has also been optimized in recent years. Traditionally synthesized via the Hantzsch dihydropyridine reaction or through cyclization of thioamides, modern methods now employ more efficient catalysts and reaction conditions. For example, a 2021 study in *Green Chemistry* introduced a microwave-assisted synthesis route that reduces reaction time and enhances yield while minimizing environmental impact. Such advancements are crucial for scaling up production to meet growing demand across industries.

Moreover, the electronic properties of 2-benzyl-1,3-thiazole make it an attractive candidate for optoelectronic applications. Its conjugated system allows for efficient charge transport, which is essential for devices like organic light-emitting diodes (OLEDs) and photovoltaic cells. A 2024 study published in *Nature Communications* demonstrated that thin films of 2-benzyl-1,3-thiazole derivatives exhibit excellent electrical conductivity and stability under ambient conditions. These properties position the compound as a promising material for next-generation electronic devices.

In conclusion, CAS No. 13948-37-3, or 2-benzyl-1,3-thiazole, is a multifaceted compound with applications spanning drug discovery, materials science, and optoelectronics. Its unique chemical structure and versatile reactivity continue to drive innovative research across disciplines. As scientific understanding deepens and new applications emerge, this compound is poised to play an increasingly important role in advancing technology and medicine.